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This document provides detailed application notes and experimental protocols for the
extraction of canola oil using ultrasound-assisted solvent extraction (UASE). UASE is an
advanced extraction method that utilizes the energy of ultrasonic waves to enhance the
efficiency of oil recovery from plant materials. This technique offers several advantages over
traditional methods, including reduced extraction time, lower solvent consumption, and
increased yield.[1][2]

Principle of Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction operates on the principle of acoustic cavitation.[1][2] When high-
intensity ultrasound waves pass through a liquid medium (solvent), they create microscopic
bubbles. These bubbles grow and collapse violently, generating localized high pressures and
temperatures. This phenomenon, known as cavitation, produces several effects that enhance
extraction:

o Cell Wall Disruption: The shockwaves and liquid jets produced during cavitation disrupt the
cell walls of the canola seeds, facilitating the release of intracellular oil.[3][4]

o Enhanced Mass Transfer: The intense mixing and agitation caused by cavitation increase the
diffusion rate of the solvent into the seed matrix and the oil out of the matrix.[3]
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 Increased Solvent Penetration: Ultrasound improves the penetration of the solvent into the
cellular structure of the canola seeds.[3]

Experimental Data Summary

The efficiency of UASE of canola oil is influenced by several key parameters, including the
choice of solvent, solvent-to-solid ratio, extraction temperature, and duration of sonication. The
following tables summarize quantitative data from cited research, providing a comparative
overview of different experimental conditions.

Table 1: Optimized Conditions for Ultrasound-Assisted
Canola Oil Extraction

Solvent- Extractio

Ultrasoun Oxidative
Solvent Temperat _ to-Canola n . Referenc

d Time ] o Stability
System ure (°C) . Ratio (% Efficiency

(min) (h)

viw) (%)

Hexane 55 87 6.39 22.39 12.55 [5][61[71[8]
Hexane-
Isopropano 55 69.5 9.12 30.66 40.9 [51I61[71[8]
[(3:2)

Note: The study utilized a 35 kHz, 800 W ultrasound system.[5][6][7]

Table 2: Comparison of UASE with Conventional
Extraction Methods
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Experimental Protocols

This section provides detailed methodologies for the ultrasound-assisted solvent extraction of

canola oil.

Materials and Equipment

Canola Seeds: High-quality, clean canola seeds.

Solvents:

o n-Hexane (analytical grade)

o Isopropanol (analytical grade)

Ultrasound System: An ultrasonic bath or a probe-type sonicator with adjustable power and

temperature control (e.g., 35 kHz, 800 W).[5][6][7]

Glassware: Beakers, flasks, graduated cylinders.

Filtration System: Whatman filter paper or equivalent, funnel, and collection flask.

Rotary Evaporator: For solvent removal post-extraction.

Analytical Balance: For accurate weighing of samples.
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» Grinder/Mill: To reduce the particle size of canola seeds.

Pre-Extraction Preparation

» Seed Grinding: Grind the canola seeds to a fine powder using a grinder or mill. A smaller
particle size increases the surface area available for solvent interaction, though optimal
particle size may vary.[10]

o Sample Weighing: Accurately weigh a specific amount of the ground canola powder (e.g., 10
g) and place it into the extraction vessel (beaker or flask).

Ultrasound-Assisted Extraction Procedure

» Solvent Addition: Add the chosen solvent or solvent mixture to the extraction vessel
containing the ground canola seeds at the desired solvent-to-canola ratio (e.g., 9.12 % v/w
for hexane-isopropanol mixture).[5][8]

e Ultrasonication:

o Place the extraction vessel in the ultrasonic bath or immerse the ultrasonic probe into the
slurry.

o Set the desired extraction temperature (e.g., 55°C) and ultrasound time (e.g., 69.5
minutes).[5][8]

o Ensure the temperature is monitored and controlled throughout the process.

o Filtration: After sonication, separate the liquid extract (miscella) from the solid residue by
filtration.

e Solvent Evaporation: Remove the solvent from the miscella using a rotary evaporator under
reduced pressure to obtain the crude canola oil.

» Oil Yield Calculation: Weigh the extracted oil and calculate the extraction efficiency as a
percentage of the initial weight of the canola seed powder.

Visualizations
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Caption: The mechanism of ultrasound-assisted extraction (UAE).
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Caption: A typical experimental workflow for UASE of canola oil.

Quality Considerations

While UASE can significantly improve extraction efficiency, it is important to monitor the quality
of the extracted oil. The fatty acid profile of canola oil extracted using ultrasound has been
found to be comparable to that of oil extracted by conventional methods like Soxhlet extraction.
[5][6][7][9] However, parameters such as free fatty acid content, peroxide value, and iodine
value should be assessed to ensure the oil meets quality standards.[3][4] Notably, the use of a
hexane-isopropanol solvent mixture in UASE has been shown to result in higher oxidative
stability compared to using hexane alone.[5][6][7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Ultrasound-
Assisted Solvent Extraction of Canola Oil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167183#ultrasound-assisted-solvent-extraction-of-
canola-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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